N-(4-(2,4-dichlorophenyl)thiazol-2-yl)-2-(2,4-dimethylphenyl)acetamide

• IUPAC Name: N-[4-(2,4-dichlorophenyl)-1,3-thiazol-2-yl]-2-(2,4-dimethylphenyl)acetamide
• InChI: InChI=1S/C19H16Cl2N2OS/c1-11-3-4-13(12(2)7-11)8-18(24)23-19-22-17(10-25-19)15-6-5-14(20)9-16(15)21/h3-7,9-10H,8H2,1-2H3,(H,22,23,24)
• InChI Key: UBLJGVCDNLSUMG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)CC(=O)NC2=NC(=CS2)C3=C(C=C(C=C3)Cl)Cl)C
• Molecular Formula: C19H16Cl2N2OS
• Molecular Weight: 391.3 g/mol

Description

N-(4-(2,4-dichlorophenyl)thiazol-2-yl)-2-(2,4-dimethylphenyl)acetamide, also known as DTTA, is a chemical compound that has gained significant attention in the scientific research community due to its potential applications in various fields. DTTA is a thiazole derivative that has been synthesized using different methods.

Scientific Research Applications

Biocide Applications and Toxicity

Studies on biocides such as isothiazolinones, N-methylol-chloroacetamide, and chloroacetamide have explored their use in industrial and cosmetic products, highlighting their potential for causing allergic contact dermatitis. These substances are used for their antimicrobial properties, but their application raises concerns regarding human skin irritation and sensitization, suggesting a need for careful consideration in their use and handling (Assier-Bonnet & Revuz, 1999).

Pesticide Exposure and Health Impacts

Research has indicated that exposure to certain pesticides and their contaminants, such as 2,4,5-trichlorophenoxyacetic acid (2,4,5-T) and its dioxin contaminant TCDD, can have significant health implications. Studies among New Zealand pesticide applicators have shown elevated serum levels of TCDD, a known carcinogen, raising concerns about long-term health risks associated with chronic exposure to these chemicals (Smith et al., 1992).

Drug Metabolism and Pharmacokinetics

Investigations into drug metabolism, such as the study of SM-12502, a platelet-activating factor receptor antagonist, have revealed genetic polymorphisms affecting drug metabolism. This research highlights the role of specific genetic variations in determining individual responses to drug therapy, suggesting potential pathways for personalized medicine approaches (Nunoya et al., 1999).

Environmental and Occupational Health

Examination of environmental and occupational health risks, particularly through exposure to chemicals in the workplace, underscores the importance of monitoring and mitigating potential health hazards. For instance, studies on ketamine-associated ulcerative cystitis among recreational users and professional pesticide applicators exposed to 2,4,5-T have contributed to our understanding of the health effects linked to chemical exposures (Shahani et al., 2004).

Mechanism of Action

Target of Action

Similar compounds have been found to exhibit a broad range of biological activities, suggesting they may interact with multiple targets .

Mode of Action

Thiazole derivatives have been reported to exhibit antimicrobial activity by blocking the biosynthesis of certain bacterial lipids and/or by additional mechanisms against various bacterial species .

Biochemical Pathways

Thiazole derivatives are known to interfere with various biological pathways, leading to their diverse biological activities .

Pharmacokinetics

The compound has a molecular weight of 204.053 , which may influence its absorption, distribution, metabolism, and excretion (ADME) properties.

Result of Action

Similar compounds have shown promising antimicrobial and antiproliferative activities .